Cas no 1956-46-3 (1-Butanone, 1-phenyl-, oxime)

• Product Name: 1-Butanone, 1-phenyl-, oxime
• CAS No: 1956-46-3
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 1387799
• PubChem ID: 71352961
• Update Time: 2025-04-20

1-Butanone, 1-phenyl-, oxime Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-phenyl-, oxime
• 1-Phenyl-1-butanone oxime
• N-(1-phenylbutylidene)hydroxylamine
• SCHEMBL5449388
• AKOS017263835
• n-propyl phenyl ketoxime
• DTXSID50777730
• 1956-46-3

• Inchi： 1S/C10H13NO/c1-2-6-10(11-12)9-7-4-3-5-8-9/h3-5,7-8,12H,2,6H2,1H3
• InChI Key： JDFNNPHDXMUFHJ-UHFFFAOYSA-N
• SMILES： ON=C(C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59